2-(4,6-dimorpholino-1,3,5-triazin-2-yl)-N-methylhydrazinecarbothioamide

• IUPAC Name: 1-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)amino]-3-methylthiourea
• InChI: InChI=1S/C13H22N8O2S/c1-14-13(24)19-18-10-15-11(20-2-6-22-7-3-20)17-12(16-10)21-4-8-23-9-5-21/h2-9H2,1H3,(H2,14,19,24)(H,15,16,17,18)
• InChI Key: SWRUFLONUOYKKQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NNC1=NC(=NC(=N1)N2CCOCC2)N3CCOCC3
• Molecular Formula: C13H22N8O2S
• Molecular Weight: 354.43 g/mol

Description

The compound “2-(4,6-dimorpholino-1,3,5-triazin-2-yl)-N-methylhydrazinecarbothioamide” is a derivative of 1,3,5-triazine. It is part of a series of compounds that include 4,6-dimethoxy-, 4,6-dipiperidino-, and 4,6-dimorpholino-1,3,5-triazin-2-yl amino acid derivatives.

Synthesis Analysis

The synthesis of this compound involves the replacement of chloride ions in cyanuric chloride, resulting in several variants of 1,3,5-triazine derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,3,5-triazine core, which is a six-membered ring containing three nitrogen atoms and three carbon atoms. Attached to this core are two morpholino groups and a methylhydrazinecarbothioamide group.

Chemical Reactions Analysis

The compound has been studied for its monoamine oxidase inhibitory activity. Monoamine oxidases (MAO) are enzymes that catalyze the oxidative deamination of several endogenous and exogenous monoamines, and are responsible for the regulation and metabolism of major monoamine neurotransmitters.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Analgesic Activity : A study by Saad et al. (2011) details the synthesis of new pyrazoles and triazoles bearing a 6,8-Dibromo-2-methylquinazoline moiety, highlighting their potential analgesic activity. Although not directly related, the methods and biological applications may share similarities with the compound of interest (Saad, Osman, & Moustafa, 2011).

Chemical Sensing and Detection

• Chemosensors for Hg2+ Detection : Wei et al. (2020) prepared a chemosensor for the detection of Hg2+ in vivo and in vitro, demonstrating how similar compounds can be used in environmental monitoring and health applications (Wei et al., 2020).

Optimization of Detection Techniques

• HPLC-ECI-MC Detection Optimization : Varynskyi (2018) focused on optimizing the detection range of hydrazides and carbothioamids by HPLC-ECI-MC, a study that underscores the importance of analytical methods in drug development and quality control (Varynskyi, 2018).

Antimicrobial and Antioxidant Agents

• Novel Thiosemicarbazones as Antibacterial and Antioxidant Agents : Karaküçük-Iyidoğan et al. (2014) synthesized and evaluated thiosemicarbazones for their antibacterial and antioxidant properties, showcasing the therapeutic potential of chemically similar compounds (Karaküçük-Iyidoğan et al., 2014).

Anticancer Activities

• Cytotoxicity Screening Against Liver Carcinoma : A study by Abd El-Fattah (2020) synthesized 1,2,4-triazine derivatives and evaluated them for anticancer activities, presenting a potential application in the development of cancer therapeutics (Abd El-Fattah, 2020).

Future Directions

The compound’s efficiency in inhibiting proliferation in tumor cell lines and its safety profile identify it as a potential candidate for further study in oncology. It is currently in phase II clinical trials for advanced solid tumors and refractory lymphoma.